Cas no 338967-07-0 (Ethyl 2-[2,4-dichloro-5-(1H-pyrrol-1-yl)phenoxy]acetate)

• Product Name: Ethyl 2-[2,4-dichloro-5-(1H-pyrrol-1-yl)phenoxy]acetate
• CAS No: 338967-07-0
• MF: C₁₄H₁₃Cl₂NO₃
• MW: 314.163922071457
• CID: 5706739
• PubChem ID: 3791903
• Update Time: 2023-10-15

Ethyl 2-[2,4-dichloro-5-(1H-pyrrol-1-yl)phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

• Oprea1_634529
• ethyl 2-(2,4-dichloro-5-pyrrol-1-ylphenoxy)acetate
• 6L-345S
• 338967-07-0
• DTXSID301204894
• AKOS005095672
• ethyl 2-[2,4-dichloro-5-(1H-pyrrol-1-yl)phenoxy]acetate
• ethyl2-[2,4-dichloro-5-(1H-pyrrol-1-yl)phenoxy]acetate
• Acetic acid, 2-[2,4-dichloro-5-(1H-pyrrol-1-yl)phenoxy]-, ethyl ester
• Ethyl 2-[2,4-dichloro-5-(1H-pyrrol-1-yl)phenoxy]acetate

• Inchi： 1S/C14H13Cl2NO3/c1-2-19-14(18)9-20-13-8-12(10(15)7-11(13)16)17-5-3-4-6-17/h3-8H,2,9H2,1H3
• InChI Key： JUOWLUGULZFVBU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1N1C=CC=C1)OCC(=O)OCC)Cl

Computed Properties

• Exact Mass: 313.0272487g/mol
• Monoisotopic Mass: 313.0272487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 419.7±45.0 °C(Predicted)
• pka: -6.80±0.70(Predicted)